Cas no 2640959-56-2 (2-[4-(4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]pyridine-3-carbonitrile)

• Product Name: 2-[4-(4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]pyridine-3-carbonitrile
• CAS No: 2640959-56-2
• MF: C₁₈H₁₇N₅S
• MW: 335.426081418991
• CID: 5317765
• PubChem ID: 154829289
• Update Time: 2025-06-12

2-[4-(4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2640959-56-2
• AKOS040731300
• 2-[4-(4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]pyridine-3-carbonitrile
• F6795-0002
• 2-[4-(4-Methyl-2-benzothiazolyl)-1-piperazinyl]-3-pyridinecarbonitrile

• Inchi： 1S/C18H17N5S/c1-13-4-2-6-15-16(13)21-18(24-15)23-10-8-22(9-11-23)17-14(12-19)5-3-7-20-17/h2-7H,8-11H2,1H3
• InChI Key： WPQXNZMPJHFHDV-UHFFFAOYSA-N
• SMILES： C1(N2CCN(C3=NC4=C(C)C=CC=C4S3)CC2)=NC=CC=C1C#N

Computed Properties

• Exact Mass: 335.12046674g/mol
• Monoisotopic Mass: 335.12046674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 84.3Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 558.3±60.0 °C(Predicted)
• pka: 5.70±0.10(Predicted)

Additional information on 2-[4-(4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]pyridine-3-carbonitrile

Introduction to 2-[4-(4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]pyridine-3-carbonitrile (CAS No. 2640959-56-2)

2-[4-(4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]pyridine-3-carbonitrile is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 2640959-56-2, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The presence of both piperazine and pyridine moieties, coupled with a benzothiazole ring system, makes this molecule a promising candidate for further investigation in medicinal chemistry.

The molecular framework of 2-[4-(4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]pyridine-3-carbonitrile encompasses several key functional groups that contribute to its unique chemical properties. The piperazine moiety is known for its ability to form stable hydrogen bonds and interact with biological targets, making it a common component in drug design. The pyridine ring, on the other hand, provides a hydrophobic core that can enhance the compound's solubility and bioavailability. Additionally, the benzothiazole moiety is recognized for its pharmacological activity, particularly in the context of antimicrobial and anti-inflammatory applications.

In recent years, there has been a growing interest in the development of novel compounds that incorporate heterocyclic structures for their potential therapeutic benefits. The combination of piperazine, pyridine, and benzothiazole in 2-[4-(4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]pyridine-3-carbonitrile suggests that it may exhibit multiple modes of action, which could be advantageous in treating complex diseases. This compound has been studied for its potential role in modulating various biological pathways, including those involved in neurodegenerative disorders and cardiovascular diseases.

The synthesis of 2-[4-(4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]pyridine-3-carbonitrile involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the nitrile group at the 3-position of the pyridine ring enhances the compound's reactivity and allows for further functionalization. This synthetic route has been refined to minimize side reactions and maximize efficiency, making it suitable for large-scale production if needed.

Evaluation of the pharmacological properties of 2-[4-(4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]pyridine-3-carbonitrile has revealed several promising characteristics. Preclinical studies have demonstrated its ability to interact with specific enzymes and receptors, suggesting potential therapeutic effects. For instance, its interaction with certain neurotransmitter receptors may make it a viable candidate for treating conditions such as depression and anxiety. Additionally, its binding affinity for various metabolic enzymes indicates that it could play a role in managing metabolic disorders.

The structural diversity of this compound also opens up possibilities for derivative synthesis. By modifying specific functional groups or introducing new moieties, researchers can generate a library of analogs with tailored properties. This approach allows for the exploration of different pharmacological profiles and could lead to the discovery of more effective therapeutic agents. The flexibility inherent in the molecular structure of 2-[4-(4-methyl-1,3-benzothiazol-2-yl)piperazin-1-y]pyridine -3-carbonitrile makes it an attractive scaffold for drug discovery programs.

In conclusion, 2-[4-(4-methyl -1,3-benzothiazol -2 -y l)piperazin -1 -y l]pyridine -3-carbonitrile (CAS No. 2640959 -56 -2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated pharmacological properties make it a valuable asset in the quest for novel therapeutic solutions. As research continues to uncover new applications for this compound and its derivatives, its importance in drug development is likely to grow further.